Cas no 125697-92-9 (Lavendustin A)

• Product Name: Lavendustin A
• CAS No: 125697-92-9
• Molecular Formula: C₂₁H₁₉NO₆
• Molecular Weight: 381.37866
• CID: 139564
• PubChem ID: 3894

Lavendustin A Properties

Names and Identifiers

• Benzoic acid,5-[[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• Lavendustin A
• 5-[(2,5-dihydroxyphenyl)methyl-[(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
• 5-[[(2,5-Dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxybenzoic acid
• RG14355
• NSC 678027
• 5-AMINO-[(N-2,5-DIHYDROXYBENZYL)-N'-2-HYDROXYBENZYL]SALICYLIC ACID
• 5-[(2,5-Dihydroxybenzyl)(2-hydroxybenzyl)amino]-2-hydroxybenzoic acid
• Lavendustin A,98%
• BCP20666
• Benzoic acid, 5-[[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• KBio2_003099
• NCGC00162408-03
• FT-0627734
• KBio3_000962
• 5-amino-((N-2,5-dihydroxybenzyl)-N'-2-hydroxybenzyl)aminosalicylic acid
• HMS3403K13
• MS-26247
• KBioSS_000531
• KBio2_005667
• SCHEMBL159085
• BiomolKI_000009
• SR-05000002164
• RG 14355
• 5-Amino-((N-2,5-dihydroxybenzyl)-N?-2-hydroxybenzyl)salicylic acid
• N17045
• UNII-3Y0G32G2RV
• BiomolKI2_000019
• KBioGR_000531
• KBio2_000531
• HY-18963
• Benzoic acid, 5-(((2,5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
• Lavendustin A, from Streptomyces griseolavendus
• 5-[(2,5-Dihydroxy-benzyl)-(2-hydroxy-benzyl)-amino]-2-hydroxy-benzoic acid
• NCGC00162408-01
• Bio1_001272
• HMS1990K13
• Bio1_000294
• RG-14355
• CBiol_002008
• NCGC00162408-02
• CS-0014682
• HMS1362K13
• BDBM50038202
• NSC678027
• 5-[(2,5-dihydroxy-benzyl)-(2-hydroxy-benzyl)-amino]- 2-hydroxy-benzoic acid
• BSPBio_001191
• HMS1792K13
• SMP2_000273
• 125697-92-9
• Bio2_000426
• IDI1_002181
• Bio2_000906
• Q27164152
• 5-Amino-[(N-2,5-dihydroxybenzyl)-N'-2-hydroxybenzyl]salicylic acid;RG14355
• LAVENDUSTINA
• NSC-678027
• KBio3_000961
• NCGC00162408-04
• SR-05000002164-2
• 5-((2,5-dihydroxybenzyl)(2-hydroxybenzyl)amino)-2-hydroxybenzoic acid
• CHEMBL103552
• Benzoic acid,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• BRD-K23583188-001-05-6
• CCG-100613
• AKOS015914247
• NCI60_027898
• CHEBI:92413
• DTXSID00154855
• 5-(((2,5-Dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
• 5-amino-[(N-2,5-dihydroxybenzyl)-N''-2-hydroxybenzyl]salicylic acid
• BMK1-B9
• Bio1_000783
• J-005265
• 3Y0G32G2RV
• lavendustin A?
• Benzoic acid, 5-[[(2, 5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino]-2-hydroxy-
• DA-74913
• 5-(((2,5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoate
• DTXCID6077346
• 5-amino-[(N-2,5-dihydroxybenzyl)-N'-2-hydroxybenzyl]salicylic acid
• 5-((2,5-dihydroxyphenyl)methyl-((2-hydroxyphenyl)methyl)amino)-2-hydroxybenzoic acid
• GLXC-10367
• 5-(((2,5-Dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy Benzoic Acid
• Benzoic acid, 5-(((2, 5-dihydroxyphenyl)methyl)((2-hydroxyphenyl)methyl)amino)-2-hydroxy-
• 5-{[(2,5-dihydroxyphenyl)methyl][(2-hydroxyphenyl)methyl]amino}-2-hydroxybenzoate
• ULTTYPMRMMDONC-UHFFFAOYSA-N

• MDL： MFCD00153822
• InChIKey： ULTTYPMRMMDONC-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H19NO6/c23-16-6-8-19(25)14(9-16)12-22(11-13-3-1-2-4-18(13)24)15-5-7-20(26)17(10-15)21(27)28/h1-10,23-26H,11-12H2,(H,27,28)
• SMILES： O=C(O)C1=CC(N(CC2=CC(O)=CC=C2O)CC3=CC=CC=C3O)=CC=C1O

Computed Properties

• Exact Mass: 381.12100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 381.12123733g/mol
• Heavy Atom Count: 28
• Complexity: 517
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 72
• Surface Charge: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• LogP: 3.41400
• PSA: 121.46000
• Boiling Point: 741.7±60.0 °C at 760 mmHg
• Melting Point: 205-215 °C
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 402.4±32.9 °C
• Solubility: DMSO: soluble
• Color/Form: Powder
• Stability/Shelf Life: Moisture Sensitive: Hygroscopic
• Solubility: Soluble in dimethyl sulfoxide
• Sensitiveness: Air Sensitive
• Density: 1.5±0.1 g/cm3

Lavendustin A Security Information

• RTECS：DG8578950
• WGK Germany：3
• Safety Term：S37/39-26
• Safety Instruction： S37/39-S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases： 36/37/38
• Signal Word：warning

Lavendustin A Customs Data

• HS CODE：29225000